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Compound of Interest

Compound Name: 2-Bromoethyl heptanoate

Cat. No.: B15491770

Disclaimer: The following information is compiled for research and development purposes. A
comprehensive, officially recognized Material Safety Data Sheet (MSDS) for 2-Bromoethyl
Heptanoate (CAS No. 5454-31-9) is not readily available in the public domain. The safety and
handling information provided herein is extrapolated from data on structurally similar
compounds and should be used with caution. All laboratory work should be conducted by
trained professionals in a well-ventilated area with appropriate personal protective equipment.

Chemical and Physical Properties

While a detailed official datasheet for 2-Bromoethyl Heptanoate is not available, the following
table summarizes its basic chemical properties. It is important to note that some data points are
based on its isomer, Ethyl 2-bromoheptanoate, and should be considered indicative rather than
definitive.
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Property Value Source
CAS Number 5454-31-9 [1]
Molecular Formula C9H17BrO2 [1]
Molecular Weight 237.13 g/mol [1]
Appearance Not specified (likely a liquid) Inferred

] ~1.211 g/mL at 25 °C (for Ethyl
Density [2]
2-bromoheptanoate)

N ) ~50 °C @ 0.4 Torr (for Ethyl 2-
Boiling Point [2]
bromoheptanoate)

] ~220 °F (for Ethyl 2-
Flash Point [2]
bromoheptanoate)

Safety and Handling
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Hazard Identification (Inferred)

Based on data for isomers and related bromoalkyl esters, 2-Bromoethyl heptanoate is
anticipated to have the following hazards:

» Skin Corrosion/Irritation: Likely to cause skin irritation and potentially severe burns upon
prolonged contact.[2]

o Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[2]
o Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[3]
» Respiratory Sensitization: Vapors may cause respiratory tract irritation.[3]

 Allergic Skin Reaction: May cause an allergic skin reaction.[3]
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Recommended Handling Precautions

Precaution Details

o Work in a well-ventilated area, preferably under
Ventilation )
a chemical fume hood.[4]

) ) Wear chemical-resistant gloves, safety goggles
Personal Protective Equipment (PPE) o _
with side shields, and a lab coat.[3]

Avoid contact with skin, eyes, and clothing. Do
Handling not breathe vapors. Wash hands thoroughly
after handling.[4]

Store in a cool, dry, well-ventilated area away
Storage from incompatible materials such as strong

oxidizing agents and bases.[5]

Spil Absorb spills with an inert material and place in
ills
P a suitable container for disposal.[6]

Experimental Protocols
Hypothetical Synthesis of 2-Bromoethyl Heptanoate

A plausible method for the synthesis of 2-Bromoethyl heptanoate can be adapted from the
known synthesis of other bromoalkyl esters, such as 2-bromoethyl acetate.[7] This would likely
involve the esterification of heptanoic acid with 2-bromoethanol.

Materials:

Heptanoic acid

2-Bromoethanol

A strong acid catalyst (e.qg., sulfuric acid)

An organic solvent (e.g., toluene)

Anhydrous sodium sulfate
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e Saturated sodium bicarbonate solution

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine
heptanoic acid, a molar excess of 2-bromoethanol, and a catalytic amount of sulfuric acid in
toluene.

Heat the mixture to reflux and collect the water-toluene azeotrope in the Dean-Stark trap to
drive the reaction to completion.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure to yield the crude 2-Bromoethyl
heptanoate.

Purify the product by vacuum distillation.
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Caption: Hypothetical workflow for the synthesis of 2-Bromoethyl heptanoate.

Biological Activity and Signaling Pathways
(Speculative)
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There is currently no specific information available in the scientific literature regarding the
biological activity of 2-Bromoethyl heptanoate. However, the biological effects of structurally
related short-chain fatty acid esters and bromoalkyl compounds have been investigated.

Short-chain fatty acid esters can act as prodrugs, where the ester linkage is cleaved by
intracellular esterases to release the active parent molecule.[8] If 2-Bromoethyl heptanoate
were to exhibit biological activity, a possible mechanism could involve its hydrolysis to release
heptanoic acid and 2-bromoethanol, which could then interact with cellular targets.

For instance, if the released heptanoic acid were to modulate a cellular signaling pathway, it
might interact with a G-protein coupled receptor (GPCR) on the cell surface, leading to the
activation of downstream signaling cascades.
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Caption: A speculative signaling pathway for a bioactive ester.

It is crucial to reiterate that the biological activity and the signaling pathway presented are

purely hypothetical and are intended to serve as a conceptual framework for potential future

research. Experimental validation is necessary to determine the actual biological effects of 2-

Bromoethyl heptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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